(S)-1-Phenyl-2-hydroxy-5-methyl-3-hexanone

• Molecular Formula: C13H18O2
• Molecular Weight: 206.285
• IUPAC Name: (S)-2-Hydroxy-5-methyl-1-phenylhexan-3-one
• InChI: InChI=1S/C13H18O2/c1-10(2)8-12(14)13(15)9-11-6-4-3-5-7-11/h3-7,10,13,15H,8-9H2,1-2H3/t13-/m0/s1
• InChI Key: XPMYTBIJWHMOIJ-ZDUSSCGKSA-N
• SMILES: CC(C)CC([C@@H](O)CC1=CC=CC=C1)=O
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: (+)-Sattabacin; (+) Sattabacin; (+)Sattabacin

Description

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Scientific Research Applications

Synthesis and Chemical Properties

• (S)-1-Phenyl-2-hydroxy-5-methyl-3-hexanone has been studied for its potential in synthesis and chemical properties. For instance, Muschallik et al. (2020) describe the R-selective 2,3-butanediol dehydrogenase from B. clausii DSM 8716T catalyzing the asymmetric reduction of prochiral 1,2-diketones to hydroxy ketones, including 5-methyl-2,3-hexanedione, a related compound (Muschallik et al., 2020).

Catalytic Applications

• Research by Xin Wang et al. (2006) explored the hydration of various olefins using a wool-supported palladium catalyst, which produced compounds such as 5-hydroxy-2-hexanone, closely related to (S)-1-Phenyl-2-hydroxy-5-methyl-3-hexanone (Wang, Sui, Huang, & Jiang, 2006).

Enantioselective Synthesis

• The enantioselective synthesis of 2-Hydroxy-5-Methyl-3-Hexanone, a compound structurally similar to (S)-1-Phenyl-2-hydroxy-5-methyl-3-hexanone, has been achieved using methods like Sharpless asymmetric dihydroxylation, as reported by Tian Hong-yu et al. (2011) (Hong-yu, Hong-lin, Bao-guo, & Ya-Ling, 2011).

Antimicrobial Studies

• Derivatives of hydroxyimino ketones, which are structurally related to (S)-1-Phenyl-2-hydroxy-5-methyl-3-hexanone, have been synthesized and shown to possess antimicrobial properties, as described by Donde et al. (2002) (Donde, Patil, Utekar, & Malve, 2002).

Synthesis for Aromatic Applications

• Research on the synthesis of 2-hydroxy-5-methyl-3-hexanone, a similar compound, highlights its role as a component in eucalyptus honeys and its characteristic cheese and sour milk odor, as demonstrated by Hongyu Tian et al. (2011) (Tian, Ye, Sun, & Ya‐ling, 2011).

Metabolic Studies

• The metabolites of related ketones have been studied, for instance, by Divincenzo et al. (1976), who investigated the metabolism of methyl n-butyl ketone and similar compounds in guinea pig serum (Divincenzo, Kaplan, & Dedinas, 1976).